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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyl cyclopentanecarboxylate, a compound of interest in various chemical and

pharmaceutical research fields. The information is presented to be a valuable resource for

laboratory work, chemical synthesis, and drug development endeavors.

Core Physical Properties
Methyl cyclopentanecarboxylate is a colorless to almost colorless clear liquid.[1] It is an ester

derived from cyclopentanecarboxylic acid and methanol.[2]
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Parameter Value Reference

CAS Number 4630-80-2 [3][4]

Molecular Formula C₇H₁₂O₂ [3][4]

Molecular Weight 128.17 g/mol [3][5]

IUPAC Name
methyl

cyclopentanecarboxylate
[4][5]

Synonyms

Cyclopentanecarboxylic acid

methyl ester, Methyl

cyclopentanoate

[2][5]

SMILES COC(=O)C1CCCC1 [5]

InChI Key
IIHIJFJSXPDTNO-

UHFFFAOYSA-N
[4][5]

Table 2: Quantitative Physical Properties
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Property Value Conditions Reference

Boiling Point 158 °C (lit.) [6]

81-82 °C 5 mmHg [7][8]

Melting Point 77-78 °C [7][9]

Density 0.98 g/cm³ 20/20 °C

1.014 g/cm³ [7][10]

Refractive Index 1.43 @ 20°C

1.4360 [7][10]

Flash Point 44 °C

Vapor Pressure 2.55 mmHg @ 25 °C [7][11]

Solubility

Soluble in organic

solvents;

insoluble/difficult to

mix with water.

[1][11][12]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of liquid compounds like methyl cyclopentanecarboxylate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, particularly with small sample volumes, the micro-reflux

method is commonly employed.

Methodology:

Apparatus Setup: A small quantity of the liquid (approximately 0.5 mL) is placed in a test tube

with a boiling chip or a small magnetic stir bar to ensure smooth boiling. A thermometer is
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positioned with its bulb just above the liquid's surface to measure the vapor temperature. The

test tube is then placed in a heating block or an oil bath.

Heating: The sample is heated gently. The temperature at which the liquid boils and a ring of

condensing vapor is observed on the walls of the test tube at the same level as the

thermometer bulb is recorded as the boiling point.[13]

Capillary Method: An alternative micro method involves placing a small amount of the liquid

in a fusion tube.[14][15] A capillary tube, sealed at one end, is inverted into the liquid.[14][15]

The apparatus is heated, and the temperature at which a steady stream of bubbles emerges

from the capillary is noted. The heat is then removed, and the temperature at which the liquid

is drawn into the capillary tube upon cooling is recorded as the boiling point.[15][16]
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Workflow for Boiling Point Determination

Determination of Density
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Density is the mass per unit volume of a substance. For liquids, this can be determined with

high precision using common laboratory equipment.

Methodology:

Mass Measurement: The mass of a clean, dry pycnometer (density bottle) or a graduated

cylinder is accurately measured using an electronic balance.[17]

Volume Measurement: A known volume of methyl cyclopentanecarboxylate is added to

the pycnometer or graduated cylinder. The volume is read precisely from the graduation

marks, ensuring the reading is taken at the bottom of the meniscus.[17]

Final Mass Measurement: The mass of the container with the liquid is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the final mass. The density is then calculated by dividing the mass of the

liquid by its volume.[17] For improved accuracy, measurements should be repeated and an

average value calculated.[18]

Weigh Empty Graduated Cylinder (m1)

Add Known Volume of Liquid (V)

Weigh Cylinder with Liquid (m2)

Calculate Mass of Liquid (m = m2 - m1)

Calculate Density (ρ = m / V)
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Workflow for Density Determination

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property and is often used for

identification and purity assessment.

Methodology:

Instrumentation: An Abbe refractometer is a commonly used instrument for this

measurement.[19]

Sample Application: A few drops of methyl cyclopentanecarboxylate are placed on the

prism surface of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index value is read directly from the instrument's scale. The

temperature should be controlled and recorded as the refractive index is temperature-

dependent.
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Workflow for Refractive Index Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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